Cas no 1272838-47-7 (5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid
• CAS No: 1272838-47-7
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 4585436
• PubChem ID: 54974551
• Update Time: 2025-05-25

5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic Acid
• 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C14H11NO3/c16-14(17)12-6-11(7-15-8-12)9-1-2-13-10(5-9)3-4-18-13/h1-2,5-8H,3-4H2,(H,16,17)
• InChI Key： MWENGLGTBLDDKQ-UHFFFAOYSA-N
• SMILES： C(C1C=NC=C(C2=CC=C3OCCC3=C2)C=1)(=O)O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 494.0±45.0 °C at 760 mmHg
• Flash Point: 252.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid

Introduction to 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid (CAS No. 1272838-47-7)

5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1272838-47-7, is a structurally significant compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both benzofuran and pyridine moieties in its molecular structure imparts distinct electronic and steric characteristics, which are critical for its biological activity and interaction with biological targets.

The benzofuran moiety, a fused aromatic system consisting of a benzene ring and a furan ring, is known for its role in various pharmacologically active molecules. It contributes to the compound's solubility, lipophilicity, and ability to interact with biological receptors. In particular, the 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid structure suggests potential interactions with enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. These interactions are pivotal for designing molecules that can modulate disease-related pathways effectively.

The pyridine ring in 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid further enhances its pharmacological profile by providing a nitrogen-rich environment that can engage with various biological targets. Pyridine derivatives are widely recognized for their role in drug discovery due to their ability to form hydrogen bonds and coordinate with metal ions, which are essential for enzyme function. The carboxylic acid group at the 3-position of the pyridine ring adds another layer of functionality, enabling the compound to participate in salt formation and enhancing its solubility in aqueous environments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid with target proteins. These studies have highlighted its potential as an inhibitor of key enzymes involved in cancer metabolism and inflammation. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain signaling and oxidative stress responses.

In the realm of medicinal chemistry, the synthesis of 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid has been optimized through multi-step organic reactions that leverage transition metal catalysis and palladium-mediated cross-coupling reactions. These synthetic strategies not only ensure high yields but also allow for structural modifications that can fine-tune the pharmacological properties of the compound. The ability to modify both the benzofuran and pyridine moieties provides chemists with a versatile platform for generating a library of derivatives with enhanced efficacy and reduced side effects.

One of the most promising applications of 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and certain types of cancer. By targeting inflammatory pathways, this compound has the potential to mitigate symptoms associated with these conditions. Additionally, its structural features make it an attractive candidate for designing molecules that can modulate immune responses without triggering adverse effects.

Another area where 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid shows promise is in oncology research. Cancer cells often exhibit altered metabolic profiles compared to normal cells, making them dependent on specific enzymes and signaling pathways for survival and proliferation. By inhibiting these pathways, compounds like 5-(2,3-dihydro-1-benzofuran-5-yl)pyridine-3-carboxylic acid could selectively target cancer cells while sparing healthy tissues. Early preclinical studies have demonstrated its ability to disrupt tumor growth by interfering with key metabolic processes such as glycolysis and fatty acid oxidation.

The pharmacokinetic properties of 5-(2,3-dihydro-1-benzofuran-5-ylyl)pyridine carboxylic acid are also under investigation to ensure its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Preliminary pharmacokinetic studies indicate that this compound exhibits reasonable bioavailability and stability under physiological conditions. Furthermore, its low toxicity profile suggests that it may be well-tolerated by patients when used therapeutically.

In conclusion, 1272838 -47 -7 plays a significant role in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a benzofuran moiety and a pyridine ring provides a rich scaffold for designing molecules that can interact with multiple biological targets. As research continues to uncover new therapeutic applications, 1272838 -47 -7 will likely remain at the forefront of drug discovery efforts aimed at treating inflammation-related diseases and cancer.